Cas no 1864313-45-0 (3-(Pentyloxy)pyridin-4-amine)

• Product Name: 3-(Pentyloxy)pyridin-4-amine
• CAS No: 1864313-45-0
• MF: C₁₀H₁₆N₂O
• MW: 180.246842384338
• CID: 5834118
• PubChem ID: 165506526
• Update Time: 2025-06-09

3-(Pentyloxy)pyridin-4-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1296089
• 1864313-45-0
• 3-(pentyloxy)pyridin-4-amine
• 3-(Pentyloxy)pyridin-4-amine

• Inchi： 1S/C10H16N2O/c1-2-3-4-7-13-10-8-12-6-5-9(10)11/h5-6,8H,2-4,7H2,1H3,(H2,11,12)
• InChI Key： RVMRPTVAZIBKHO-UHFFFAOYSA-N
• SMILES： O(C1C=NC=CC=1N)CCCCC

Computed Properties

• Exact Mass: 180.126263138g/mol
• Monoisotopic Mass: 180.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 48.1Ų

Additional information on 3-(Pentyloxy)pyridin-4-amine

Introduction to 3-(Pentyloxy)pyridin-4-amine (CAS No. 1864313-45-0)

3-(Pentyloxy)pyridin-4-amine, identified by the chemical compound code CAS No. 1864313-45-0, is a significant molecular entity that has garnered considerable attention in the field of pharmaceutical chemistry and medicinal biology. This compound, featuring a pyridine core substituted with a pentyl ether group and an amine functional moiety, exhibits unique structural and pharmacological properties that make it a promising candidate for further research and development.

The structural framework of 3-(Pentyloxy)pyridin-4-amine combines the versatility of the pyridine ring with the lipophilic nature of the pentyl group, which is appended through an ether linkage. This configuration not only enhances solubility in various solvents but also modulates interactions with biological targets. The presence of the amine group at the 4-position of the pyridine ring introduces a site for hydrogen bonding and further functionalization, making it a versatile scaffold for designing novel bioactive molecules.

In recent years, there has been growing interest in exploring heterocyclic compounds, particularly those containing pyridine derivatives, due to their wide-ranging biological activities. Pyridine-based scaffolds are integral to numerous pharmacologically active agents, including antiviral, antibacterial, and anticancer drugs. The amine-substituted pyridines are particularly noteworthy as they can serve as key pharmacophores in drug design, influencing both binding affinity and selectivity.

3-(Pentyloxy)pyridin-4-amine has been studied in various contexts, including its potential as an intermediate in synthesizing more complex molecules. Its unique chemical properties make it suitable for derivatization into libraries of compounds for high-throughput screening (HTS) to identify new therapeutic agents. The compound’s ability to engage with multiple biological pathways suggests its utility in developing multitarget drugs, which are increasingly favored in modern medicine for their enhanced efficacy and reduced side effects.

Recent advancements in computational chemistry have enabled more precise modeling of molecular interactions involving 3-(Pentyloxy)pyridin-4-amine. These studies have highlighted its potential as a scaffold for inhibiting enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer. For instance, computational docking studies have shown that derivatives of this compound can interact with key enzymes like kinases and phosphodiesterases, modulating their activity and potentially leading to therapeutic benefits.

The synthesis of 3-(Pentyloxy)pyridin-4-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions on halogenated pyridines followed by etherification with pentanol derivatives. Advances in green chemistry have also influenced the synthesis of this compound, with efforts focused on reducing waste and improving reaction efficiency using catalytic methods.

In terms of pharmacological evaluation, 3-(Pentyloxy)pyridin-4-amine has been tested for its effects on various biological systems. Preliminary studies suggest that it may exhibit anti-inflammatory properties by modulating cytokine production and inhibiting inflammatory pathways. Additionally, its interaction with neurotransmitter receptors has been explored, indicating potential applications in neuropharmacology.

The development of novel drug candidates often involves evaluating their pharmacokinetic profiles to ensure they are suitable for clinical use. 3-(Pentyloxy)pyridin-4-amine has been subjected to preliminary pharmacokinetic studies to assess its absorption, distribution, metabolism, excretion (ADME), and toxicity (ADMET). These studies are crucial for determining the compound’s bioavailability and potential safety concerns before moving into human clinical trials.

The role of 3-(Pentyloxy)pyridin-4-amine in drug discovery is further underscored by its incorporation into several research programs aimed at developing treatments for neglected tropical diseases. Its structural features make it adaptable for modifying existing drug molecules or creating entirely new ones targeting pathogens prevalent in these conditions.

As research continues to uncover new therapeutic applications, 3-(Pentyloxy)pyridin-4-amine remains a compelling subject of study. Its unique combination of structural versatility and functional groups positions it as a valuable tool for medicinal chemists seeking to develop innovative treatments across multiple therapeutic areas.